Cas no 656810-16-1 (Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-)
656810-16-1 structure
Product Name:Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-
CAS No:656810-16-1
MF:C19H19Cl3O4
MW:417.710763216019
CID:397649
PubChem ID:71375505
Update Time:2025-04-19
Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-
- 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]benzaldehyde
- 656810-16-1
- 4-{3-[3-(2,4,5-TRICHLOROPHENOXY)PROPOXY]PROPOXY}BENZALDEHYDE
- DTXSID30798241
-
- Inchi: 1S/C19H19Cl3O4/c20-16-11-18(22)19(12-17(16)21)26-10-2-8-24-7-1-9-25-15-5-3-14(13-23)4-6-15/h3-6,11-13H,1-2,7-10H2
- InChI Key: FCGNAAGDFOJBGK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OCCCOCCCOC1C=CC(C=O)=CC=1)Cl)Cl
Computed Properties
- Exact Mass: 416.03507
- Monoisotopic Mass: 416.034892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
656810-16-1 (Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk